Cas no 1185320-04-0 (N-(1-(pyrazin-2-yl)ethyl)cyclopropanamine hydrochloride)

N-(1-(pyrazin-2-yl)ethyl)cyclopropanamine hydrochloride is a synthetic organic compound featuring a pyrazine core substituted with an ethylamine group and a cyclopropyl moiety, in its hydrochloride salt form. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The hydrochloride salt enhances solubility and stability, facilitating handling and formulation. The pyrazine ring contributes to potential bioactivity, while the cyclopropyl group may influence steric and electronic interactions in molecular recognition. This compound is particularly useful as an intermediate in the development of novel active ingredients, offering versatility in medicinal chemistry applications. Its well-defined structure ensures reproducibility in synthetic pathways.

N-(1-(pyrazin-2-yl)ethyl)cyclopropanamine hydrochloride structure

1185320-04-0 structure

Product Name:N-(1-(pyrazin-2-yl)ethyl)cyclopropanamine hydrochloride

CAS No:1185320-04-0

MF:C₉H₁₄ClN₃

MW:199.680560588837

CID:2182857

PubChem ID:45785685

Update Time:2025-05-28

N-(1-(pyrazin-2-yl)ethyl)cyclopropanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

- N-(1-(pyrazin-2-yl)ethyl)cyclopropanamine hydrochloride
- N-(1-pyrazin-2-ylethyl)cyclopropanamine,hydrochloride
- N-(1-pyrazin-2-ylethyl)cyclopropanamine;hydrochloride
- AKOS015941443
- DB-288051
- N-[1-(PYRAZIN-2-YL)ETHYL]CYCLOPROPANAMINE HYDROCHLORIDE
- N-(1-(pyrazin-2-yl)ethyl)cyclopropanaminehydrochloride
- N-[1-(Pyrazin-2-yl)ethyl]cyclopropanamine--hydrogen chloride (1/1)
- 1185320-04-0
- N-(1-(Pyrazin-2-yl)ethyl)cyclopropan-1-amine HCl
- DTXSID20671291
- N-(1-(pyrazin-2-yl)ethyl)cyclopropanaMine hydrochloride, 98+% C9H14ClN3, MW: 199.68
- MDL： MFCD12195823
- Inchi： 1S/C9H13N3.ClH/c1-7(12-8-2-3-8)9-6-10-4-5-11-9;/h4-8,12H,2-3H2,1H3;1H
- InChI Key： FDPDKFRIYYNYCL-UHFFFAOYSA-N
- SMILES： Cl.N(C(C1C=NC=CN=1)C)C1CC1

Computed Properties

Exact Mass: 199.0876252g/mol
Monoisotopic Mass: 199.0876252g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 145
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.8Å²

N-(1-(pyrazin-2-yl)ethyl)cyclopropanamine hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-(1-(pyrazin-2-yl)ethyl)cyclopropanamine hydrochloride Pricemore >>

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